Cas no 157096-53-2 (2-Propenal,3-[4-(acetyloxy)phenyl]-, (2E)-)
157096-53-2 structure
Product Name:2-Propenal,3-[4-(acetyloxy)phenyl]-, (2E)-
CAS No:157096-53-2
MF:C11H10O3
MW:190.195303440094
CID:138431
PubChem ID:11137923
Update Time:2025-04-19
2-Propenal,3-[4-(acetyloxy)phenyl]-, (2E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenal,3-[4-(acetyloxy)phenyl]-, (2E)-
- 2-PROPENAL, 3-(4-(ACETYLOXY)PHENYL)-,(2E)
- 4-ACETOXYCINNAMALDEHYDE
- 4-acetoxy cinnamaldehyde
- (E)-4-Acetoxycinnamaldehyde
- trans-p-Hydroxylcinnamaldehyde acetate
- bmse010150
- SCHEMBL6964702
- 157096-53-2
- CHEBI:86561
- 4-acetoxy-trans-cinnamaldehyde
- Q27159247
- [4-[(E)-3-oxoprop-1-enyl]phenyl] Acetate
- AKOS005064383
- 4-[(1E)-3-oxoprop-1-en-1-yl]phenyl acetate
- Coumaryl aldehyde acetate
-
- Inchi: 1S/C11H10O3/c1-9(13)14-11-6-4-10(5-7-11)3-2-8-12/h2-8H,1H3/b3-2+
- InChI Key: CDQCYVXBXRQUOL-NSCUHMNNSA-N
- SMILES: O(C(C)=O)C1C=CC(/C=C/C=O)=CC=1
Computed Properties
- Exact Mass: 190.06300
- Monoisotopic Mass: 190.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37000
- LogP: 1.82400
2-Propenal,3-[4-(acetyloxy)phenyl]-, (2E)- Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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